Cas no 16228-63-0 (1-Propanone,3-(3-azabicyclo[3.2.2]non-3-yl)-1-(3-bromophenyl)-, hydrochloride (1:1))

1-Propanone,3-(3-azabicyclo[3.2.2]non-3-yl)-1-(3-bromophenyl)-, hydrochloride (1:1) structure
16228-63-0 structure
Product Name:1-Propanone,3-(3-azabicyclo[3.2.2]non-3-yl)-1-(3-bromophenyl)-, hydrochloride (1:1)
CAS No:16228-63-0
MF:C17H23BrClNO
MW:372.727623224258
CID:178258
PubChem ID:24189709
Update Time:2025-04-19

1-Propanone,3-(3-azabicyclo[3.2.2]non-3-yl)-1-(3-bromophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,3-(3-azabicyclo[3.2.2]non-3-yl)-1-(3-bromophenyl)-, hydrochloride (1:1)
    • 3-(3-azabicyclo[3.2.2]nonan-3-yl)-1-(3-bromophenyl)propan-1-one,hydrochloride
    • NSC95488
    • NSC-95488
    • DTXSID20637650
    • 3-(3-Azabicyclo[3.2.2]nonan-3-yl)-1-(3-bromophenyl)propan-1-one--hydrogen chloride (1/1)
    • 16228-63-0
    • Inchi: 1S/C17H22BrNO.ClH/c18-16-3-1-2-15(10-16)17(20)8-9-19-11-13-4-5-14(12-19)7-6-13;/h1-3,10,13-14H,4-9,11-12H2;1H
    • InChI Key: AKCBXVSUNXXQGJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(CCN1CC2CCC(C1)CC2)=O.Cl

Computed Properties

  • Exact Mass: 335.08856
  • Monoisotopic Mass: 371.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • Density: 1.286
  • Boiling Point: 440°Cat760mmHg
  • Flash Point: 219.9°C
  • Refractive Index: 1.564
  • PSA: 20.31
  • LogP: 4.88380
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